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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental procedures for evaluating the flame
retardant properties of polymers incorporating Tetrabromobisphenol A (TBNPA). The protocols
for four key industry-standard tests are outlined: UL 94, Limiting Oxygen Index (LOI), Cone
Calorimetry, and Thermogravimetric Analysis (TGA).

Introduction to TBNPA as a Flame Retardant

Tetrabromobisphenol A (TBNPA) is a widely utilized brominated flame retardant. Its primary
function is to inhibit or delay the combustion of polymeric materials. TBNPA can be used as a
reactive flame retardant, where it is chemically bound to the polymer backbone, or as an
additive flame retardant, where it is physically blended with the polymer.[1][2] Its high bromine
content contributes to its effectiveness in quenching the radical reactions that propagate fire.[1]

[2]

Key Flame Retardancy Evaluation Methods

A comprehensive assessment of a polymer's flame retardancy involves multiple testing
methods that evaluate different aspects of its burning behavior. These laboratory-scale tests
provide crucial data on ignitability, flame spread, heat release, and thermal stability.[3]

UL 94: Vertical and Horizontal Burn Tests
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The UL 94 standard is a widely accepted method for assessing the flammability of plastic
materials.[4][5][6] It classifies materials based on their burning behavior in either a vertical or
horizontal orientation.

Experimental Protocol: UL 94 Vertical Burn Test (V-0, V-1, V-2)

e Specimen Preparation: Prepare at least five rectangular specimens of the polymer with
TBNPA, typically 125 mm in length and 13 mm in width, with a specified thickness.

» Conditioning: Condition the specimens in a controlled environment, usually at 23°C and 50%
relative humidity, for a minimum of 48 hours.

e Apparatus Setup:
o Mount a specimen vertically by its upper end.
o Place a layer of dry absorbent cotton below the specimen.

o Position a Bunsen burner with a specified flame height (typically 20 mm) beneath the
lower edge of the specimen.

o Test Procedure:

o

Apply the flame to the lower edge of the specimen for 10 seconds.

o

Remove the flame and record the afterflame time (t1).

[¢]

Immediately reapply the flame for another 10 seconds.

[¢]

Remove the flame and record the second afterflame time (t2) and the afterglow time (t3).

o

Observe if any flaming drips ignite the cotton below.[7][8]

o Classification: The material is classified as V-0, V-1, or V-2 based on the afterflame times,
afterglow time, and whether flaming drips ignite the cotton.[4][6]

Data Presentation: UL 94 Vertical Burn Test Results
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Afterflame +

Afterflame Total Afterglow Time
L Time (t1 + t2) Afterflame for each Flaming Drips
Classification ] . .
for each Time for all specimen after Ignite Cotton
specimen specimens second flame
application
V-0 <10s <50s <30s No
V-1 <30s <250s <60s No
V-2 <30s <250s <60s Yes
Experimental Workflow: UL 94 Vertical Burn Test
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Caption: Workflow for the UL 94 Vertical Burn Test.
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Limiting Oxygen Index (LOI)

The Limiting Oxygen Index (LOI) test determines the minimum concentration of oxygen in a
nitrogen/oxygen mixture that is required to just sustain the combustion of a material.[9][10][11]
A higher LOI value indicates better flame retardancy.[9]

Experimental Protocol: Limiting Oxygen Index (ASTM D2863, ISO 4589-2)

e Specimen Preparation: Prepare specimens of the polymer with TBNPA according to the
standard, typically in the form of a small bar.

e Apparatus Setup:

o Place the specimen vertically in a heat-resistant glass column.[10]

o Introduce a controlled mixture of oxygen and nitrogen into the bottom of the column.
e Test Procedure:

o Ignite the top of the specimen.

o Adjust the oxygen concentration in the gas mixture.

o Determine the minimum oxygen concentration at which the specimen continues to burn for
a specified period (e.g., 3 minutes) or to a specified extent.[10]

o Calculation: The LOI is expressed as the percentage of oxygen in the mixture.

Data Presentation: Limiting Oxygen Index Results

Limiting Oxygen Index

Polymer Sample TBNPA Loading (%)
(LOI) (%)
Polymer A (Control) 0
Polymer A + TBNPA 5
Polymer A + TBNPA 10
Polymer A + TBNPA 15
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Experimental Workflow: Limiting Oxygen Index Test
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Caption: Workflow for the Limiting Oxygen Index (LOI) Test.

Cone Calorimetry

The cone calorimeter is a versatile bench-scale instrument that measures various fire-related
properties of materials under controlled heat flux conditions, simulating a real-world fire
scenario.[12][13]

Experimental Protocol: Cone Calorimetry (ASTM E1354, ISO 5660-1)

e Specimen Preparation: Prepare flat specimens of the polymer with TBNPA, typically 100 mm
x 100 mm and up to 50 mm thick.

e Apparatus Setup:
o Place the specimen horizontally on a load cell.

o Position a conical heater above the specimen to apply a controlled radiant heat flux (e.qg.,
35 or 50 kW/m2).

o A spark igniter is used to ignite the gases evolved from the decomposing specimen.[14]
o Test Procedure:

o Expose the specimen to the specified heat flux.

o Record the time to ignition.

o Continuously measure the heat release rate (HRR), mass loss rate (MLR), smoke
production, and oxygen consumption throughout the test.[12][13][15]

o Data Analysis: Key parameters such as Time to Ignition (TTI), Peak Heat Release Rate
(PHRR), Total Heat Released (THR), and Effective Heat of Combustion (EHC) are
determined from the collected data.[16]

Data Presentation: Cone Calorimetry Results
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Parameter Polymer A (Control) Polymer A + TBNPA (15%)

Time to Ignition (s)

Peak Heat Release Rate
(kW/m2)

Total Heat Released (MJ/m?)

Mass Loss Rate (g/s)

Specific Extinction Area
(m2/kg)

Experimental Workflow: Cone Calorimeter Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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